Cas no 2138276-48-7 (4H-1,2,4-Triazole-3-carboxaldehyde, 4-(tetrahydro-2H-pyran-4-yl)-)

• Product Name: 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(tetrahydro-2H-pyran-4-yl)-
• CAS No: 2138276-48-7
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5289280
• Update Time: 2025-10-31

4H-1,2,4-Triazole-3-carboxaldehyde, 4-(tetrahydro-2H-pyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C8H11N3O2/c12-5-8-10-9-6-11(8)7-1-3-13-4-2-7/h5-7H,1-4H2
• InChI Key： MEGLENSKGPQMKC-UHFFFAOYSA-N
• SMILES： N1=CN(C2CCOCC2)C(C=O)=N1

Additional information on 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(tetrahydro-2H-pyran-4-yl)-

Professional Introduction to 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(tetrahydro-2H-pyran-4-yl) (CAS No. 2138276-48-7)

4H-1,2,4-Triazole-3-carboxaldehyde, 4-(tetrahydro-2H-pyran-4-yl), identified by the CAS number 2138276-48-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class of heterocyclic compounds, which are renowned for their broad spectrum of biological activities and utility in drug development. The presence of a carboxaldehyde functional group and a tetrahydropyran moiety in its molecular structure endows it with unique reactivity and potential applications in medicinal chemistry.

The structural framework of 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(tetrahydro-2H-pyran-4-yl) features a conjugated system that enhances its electronic properties, making it a versatile intermediate in synthetic chemistry. The triazole ring itself is a well-studied scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. This compound’s aldehyde group provides a reactive site for further functionalization, enabling the construction of more complex molecules through condensation reactions with various nucleophiles.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(tetrahydro-2H-pyran-4-yl) has emerged as a promising candidate due to its structural features and predicted biological activity. The tetrahydropyran group not only contributes to the compound’s solubility and stability but also influences its pharmacokinetic properties. This makes it an attractive building block for designing molecules that can be optimized for better bioavailability and target specificity.

One of the most compelling aspects of this compound is its potential role in the synthesis of biologically active molecules. Researchers have explored its utility in generating derivatives that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The carboxaldehyde functionality allows for easy derivatization into esters or amides, which are common pharmacophores in drug molecules. Furthermore, the triazole ring can be further modified to introduce additional substituents that fine-tune the biological activity of the resulting compounds.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their potential biological activity. Virtual screening techniques have been employed to identify novel binding modes of 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(tetrahydro-2H-pyran-4-yl) towards various targets. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. For instance, computational studies have suggested that certain derivatives of this compound may exhibit high affinity for enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The synthesis of 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(tetrahydro-2H-pyran-4-yl) involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the tetrahydropyran group requires careful consideration of reaction conditions to ensure regioselectivity and yield optimization. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to improve the efficiency and scalability of its production.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their diverse biological activities. 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(tetrahydro-2H-pyran-4-yli)l is no exception and has been investigated as a potential lead compound for drug discovery programs. Its unique structural features make it a valuable scaffold for developing novel therapeutics targeting various diseases. The ability to modify its structure through chemical synthesis allows researchers to explore a wide range of biological activities without compromising on potency or selectivity.

In conclusion, 4H -1 , 2 , 4 -Triazole -3 -carboxaldehyde , 4 -( tetrahydro -2 H -pyran - 4 - yl ) ( CAS No . 2138276 -48 -7 ) represents a significant advancement in pharmaceutical chemistry . Its structural complexity , reactivity , and potential biological activity make it an invaluable asset in drug development efforts . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics .